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Compound of Interest

Compound Name: 3-Methyl-L-phenylalanine

Cat. No.: B556592

Essential Safety and Handling Guide for 3-
Methyl-L-phenylalanine

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Methyl-L-phenylalanine. It is intended for researchers,
scientists, and drug development professionals to ensure safe handling and mitigate potential
risks in a laboratory setting.

Hazard Identification and Classification

According to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200), 3-Methyl-
L-phenylalanine is not considered a hazardous chemical.[1] Consequently, no specific hazard
pictograms or signal words are required for its labeling. However, adherence to standard
laboratory safety practices is essential to ensure a safe working environment.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-Methyl-L-phenylalanine is
provided in the table below.
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Property

Value

Molecular Formula

C10H13NO2

Molecular Weight 179.22 g/mol [2]
White to pale brown powder[3] or off-white
Appearance ]
powder solid[4]
Melting Point 156 - 160 °C / 312.8 - 320 °F[4]
Solubility Slightly soluble in water.[5]
Stability Stable under normal conditions.[4]

Operational Plan: Safe Handling and Storage

Observing the following procedures is crucial for minimizing exposure and maintaining a safe

laboratory environment.

A comprehensive PPE strategy is the primary defense against chemical exposure. The

following equipment should be worn at all times when handling 3-Methyl-L-phenylalanine.

Protection Type

Specification

Eye and Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[4]

Skin Protection

Wear appropriate protective gloves and clothing
to prevent skin exposure.[4] A lab coat should

be worn.

Respiratory Protection

No protective equipment is needed under

normal use conditions.[4]

e Handling: Handle in accordance with good industrial hygiene and safety practice.[4] Avoid

contact with skin, eyes, and clothing. Avoid dust formation.[6][7]
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o Storage: Keep container tightly closed in a dry and well-ventilated place.[4][6]

e Incompatible Materials: Strong oxidizing agents.[4]

Emergency and First-Aid Measures

Situation First-Aid Protocol

Remove to fresh air. Get medical attention
If Inhaled ) . .
immediately if symptoms occur.[1]

Wash off immediately with plenty of water for at
In Case of Skin Contact least 15 minutes. Get medical attention

immediately if symptoms occur.[1]

Rinse immediately with plenty of water, also
In Case of Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Clean mouth with water and drink afterwards
If Swallowed plenty of water. Get medical attention if

symptoms occur.[1]

Spill and Disposal Plan

Proper containment and disposal of 3-Methyl-L-phenylalanine are critical to prevent
environmental contamination and ensure a safe laboratory.

In the event of a spill, follow these steps:

o Ensure adequate ventilation.

o Sweep up and shovel the spilled material into a suitable container for disposal.[4][7]
e Avoid dust formation.[6][7]

Dispose of waste material in accordance with local, state, and federal regulations. As 3-Methyl-
L-phenylalanine is not classified as hazardous, it can typically be disposed of as non-
hazardous waste. However, it is crucial to consult your institution's specific waste management
guidelines.
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Visual Workflow and Decision Diagrams

The following diagrams illustrate the procedural workflow for handling 3-Methyl-L-
phenylalanine and the decision-making process for selecting appropriate PPE.
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Safe handling workflow for 3-Methyl-L-phenylalanine.
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Handling 3-Methyl-L-phenylalanine

Hazard Apsessment

Is the substance hazardous under
OSHA 29 CFR 1910.12007

Not classified as hazardous.
Follow standard lab procedures.

/ Re%uired PPE \

Wear safety glasses Wear gloves and No respiratory protection
or goggles. a lab coat. needed under normal use.

Click to download full resolution via product page

PPE selection decision process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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